N,N-Dibutyl-2-chloroacetamide
Cat. No. B1267335
M. Wt: 205.72 g/mol
InChI Key: GWLDNNDUGQPSRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04895951
Procedure details
Pyridine diamide 6 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.010 mol), 2-chloro-N,N-dibutylacetamide (0.030 mol), diisopropylethylamine (0.030 mol) and dimethoxyethane (30 mL). The product was isolated from the methylene chloride extraction of the acidic aqueous layer. The product was made basic by extraction with aqueous NaOH. The organic solution was concentrated, and the residue was distilled (150°-200° C., 0.10 mm) to afford 3.6 g of product.
Name
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][N:4]=1.ClC[C:11]([N:13](CCCC)CCCC)=[O:12].C(N(C(C)C)CC)(C)C.C(COC)[O:32]C>C(Cl)Cl>[N:4]1[CH:5]=[CH:6][CH:7]=[C:8]([C:11]([NH2:13])=[O:12])[C:3]=1[C:2]([NH2:1])=[O:32]
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Inputs
Step One
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Name
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|
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Quantity
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0.01 mol
|
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Type
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reactant
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Smiles
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NCC1=NC=CC=C1
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Step Two
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Name
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|
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Quantity
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0.03 mol
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Type
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reactant
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Smiles
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ClCC(=O)N(CCCC)CCCC
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Step Three
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Name
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Quantity
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0.03 mol
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Type
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reactant
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Smiles
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C(C)(C)N(CC)C(C)C
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Step Four
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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C(OC)COC
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The product was made basic by extraction with aqueous NaOH
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The organic solution was concentrated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue was distilled (150°-200° C., 0.10 mm)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1=C(C(=CC=C1)C(=O)N)C(=O)N
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Name
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|
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.6 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
